5-Cyanomethyl-2-methoxybenzenesulfonamide

• Molecular Formula: C9H10N2O3S
• Molecular Weight: 226.25 g/mol
• IUPAC Name: 5-(cyanomethyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C9H10N2O3S/c1-14-8-3-2-7(4-5-10)6-9(8)15(11,12)13/h2-3,6H,4H2,1H3,(H2,11,12,13)
• InChI Key: XFRDLIAXCPBVRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC#N)S(=O)(=O)N

Description

5-Cyanomethyl-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C9H10N2O3S and its molecular weight is 226.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 3.0 g of the compound from Example 2 and 0.1 g p-toluenesulfonic acid in 100 ml of dry toluene was refluxed in a flask equipped with a Dean-Stark apparatus. After being refluxed overnight the solution was concentrated and allowed to cool. The precipitate was filtered off to give 0.5 g light brown solid. The mother liquor was chromatographed over silica gel with 20:73:2:5, ethyl acetate:methylene chloride:methanol:THF to give additional product, m.p. 173°-177° C.;